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Compound of Interest

Compound Name: Isodecyl palmitate

CAS No.: 59231-33-3

Cat. No.: B1614614

Get Quote

Executive Summary
Isodecyl Palmitate (CAS 59231-33-3) is a branched-chain fatty acid ester widely employed as

a rheology modifier and emollient. Its environmental profile is defined by rapid primary

biodegradation via enzymatic hydrolysis, followed by the ultimate mineralization of its

metabolites: palmitic acid and isodecanol. Due to its extreme hydrophobicity (Log Kow > 8) and

negligible water solubility, it exhibits no acute aquatic toxicity at saturation limits. This guide

details the mechanistic pathways of degradation, valid experimental protocols for poorly soluble

substances, and the "read-across" logic used for regulatory compliance.

Chemical Identity & Physicochemical Framework
Understanding the environmental behavior of Isodecyl Palmitate requires a grounding in its

molecular architecture. It is an ester formed from a C16 saturated fatty acid (Palmitic acid) and

a C10 branched alcohol (Isodecanol).
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Property Value / Description Impact on Fate

CAS Number 59231-33-3 Primary identifier.

Molecular Formula C26H52O2
High molecular weight implies

low volatility.

Water Solubility < 0.05 mg/L (Estimated)
Classifies as "Poorly Water

Soluble" (PWS).

Log Kow > 8.0 (Estimated)

Indicates strong adsorption to

soil/sediment; potential for

bioaccumulation unless

metabolized.

Vapor Pressure < 0.01 Pa at 25°C
Negligible volatilization from

water surfaces.

Biodegradability: Mechanistic Pathways
The biodegradability of Isodecyl Palmitate is not a single-step event but a cascade of

enzymatic reactions. Standard screening tests (OECD 301) often classify it as Readily

Biodegradable, provided bioavailability limitations are managed during testing.

The Hydrolysis "Gatekeeper" Step
The rate-limiting step in the biodegradation of high molecular weight esters is bioavailability, not

intrinsic recalcitrance. Once the molecule is accessible to microbial lipases (often requiring

emulsification or adsorption to sludge), the ester bond is rapidly cleaved.

Mechanism:

Extracellular Hydrolysis: Microbial esterases cleave the ester linkage, releasing Palmitic Acid

and Isodecanol.

Beta-Oxidation (Fatty Acid): Palmitic acid enters the standard fatty acid spiral (β-oxidation),

releasing Acetyl-CoA units for the Krebs cycle.
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Alpha/Beta-Oxidation (Branched Alcohol): Isodecanol is oxidized to Isodecanoic acid. The

branching may slightly retard degradation compared to linear alcohols, but it does not

prevent mineralization.

Visualization of Metabolic Fate
The following diagram illustrates the degradation pathway, highlighting the convergence of

metabolites into central metabolism.
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Caption: Metabolic pathway of Isodecyl Palmitate showing hydrolysis into metabolites and

subsequent mineralization.

Ecotoxicological Profile
The ecotoxicity of Isodecyl Palmitate is governed by the "cut-off" effect. Due to its high Log

Kow and molecular size, the substance cannot dissolve in water at concentrations sufficient to

cause narcosis or systemic toxicity in aquatic organisms.

Aquatic Toxicity Data (Read-Across)
Since direct toxicity testing at concentrations above the solubility limit is physically impossible,

data is often derived from Water Accommodated Fractions (WAF) or read-across from the

metabolites.
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Trophic Level Endpoint Result Interpretation

Fish 96h LC50 > 100 mg/L (LL50)
Non-toxic at

saturation.

Daphnia 48h EC50 > 100 mg/L (EL50)

Non-toxic at

saturation. Physical

entrapment possible

in poorly prepared

emulsions.

Algae 72h ErC50 > 100 mg/L (EL50)*
No growth inhibition

observed.

*Note: LL50 = Lethal Loading; EL50 = Effect Loading. These values refer to the loading rate of

the WAF, not the dissolved concentration.

Chronic Toxicity & Bioaccumulation
Bioaccumulation: While Log Kow > 8 suggests potential bioaccumulation, the

Bioconcentration Factor (BCF) is low in practice. This is due to rapid metabolism

(biotransformation) by fish, which prevents the substance from accumulating in lipid tissues.

PBT Status: Isodecyl Palmitate does not meet the criteria for PBT (Persistent,

Bioaccumulative, Toxic) or vPvB (very Persistent, very Bioaccumulative) under REACH

Annex XIII.

Experimental Protocols for Poorly Soluble
Substances
Testing Isodecyl Palmitate requires specific modifications to standard OECD guidelines to

account for its insolubility. Direct addition to water results in phase separation, invalidating

results.

Water Accommodated Fraction (WAF) Preparation
(OECD 23)
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For ecotoxicity testing, a WAF must be prepared to test the toxicity of the dissolved fraction and

stable dispersion, excluding bulk phase droplets.

1. Weigh Substance
(e.g., 100 mg/L loading)

2. Add to Test Medium
(Dilution Water)

3. Slow Stirring
(24-48 Hours, Vortex-free)

4. Settling Period
(1-4 Hours)

5. Siphon Middle Phase
(The WAF)

6. Analytical Verification
(TOC or GC-MS)

Click to download full resolution via product page

Caption: Protocol for preparing Water Accommodated Fractions (WAF) to test insoluble

substances without physical effects.

Biodegradation: Modified OECD 301B or 301F
Standard "Ready Biodegradability" tests can yield false negatives for Isodecyl Palmitate due

to poor bioavailability.

Choice of Method:
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OECD 301B (CO2 Evolution): Best for insoluble materials as it measures evolved CO2

directly.

OECD 301F (Manometric Respirometry): Also suitable, measures O2 consumption.

Critical Modification (Dispersion): The test substance should be adsorbed onto an inert

support (e.g., silica gel) or dispersed using ultrasonic treatment to increase the surface area

available for bacterial attack. Do not use toxic solvents or high concentrations of emulsifiers

that could inhibit the inoculum.

Inoculum: Use activated sludge from a plant treating predominantly domestic sewage.

Regulatory & Safety Assessment
REACH (EU): Registered. Generally considered safe for environmental release due to rapid

biodegradation.[1]

US EPA: Listed on TSCA. Fatty acid esters are typically "Low Risk" polymers or substances.

Read-Across Justification: In the absence of specific data, regulatory bodies accept read-

across from Isodecanol (CAS 25339-17-7) and Palmitic Acid (CAS 57-10-3). Since both

metabolites are readily biodegradable and of low toxicity, the parent ester is assessed

similarly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.researchgate.net/publication/229466588_Acute_toxicity_data_A_comprehensive_comparison_of_results_of_fish_Daphnia_and_algae_tests_with_new_substances_notified_in_the_European_Union
https://www.google.com/url?sa=E&q=https%3A%2F%2Fsetac.onlinelibrary.wiley.com%2Fdoi%2Fabs%2F10.1002%2Fetc.5620191138
https://pubmed.ncbi.nlm.nih.gov/6631237/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F6631237%2F
https://www.benchchem.com/product/b1614614?utm_src=pdf-custom-synthesis#bc-rfq
https://www.env.go.jp/content/900450351.pdf
https://cymitquimica.com/cas/25339-17-7/
https://www.researchgate.net/publication/229466588_Acute_toxicity_data_A_comprehensive_comparison_of_results_of_fish_Daphnia_and_algae_tests_with_new_substances_notified_in_the_European_Union
https://pubmed.ncbi.nlm.nih.gov/6631237/
https://pubmed.ncbi.nlm.nih.gov/6631237/
https://www.benchchem.com/product/b1614614/docs#technical-guide-environmental-fate-ecotoxicology-of-isodecyl-palmitate
https://www.benchchem.com/product/b1614614/docs#technical-guide-environmental-fate-ecotoxicology-of-isodecyl-palmitate
https://www.benchchem.com/product/b1614614/docs#technical-guide-environmental-fate-ecotoxicology-of-isodecyl-palmitate
https://www.benchchem.com/product/b1614614/docs#technical-guide-environmental-fate-ecotoxicology-of-isodecyl-palmitate
https://www.benchchem.com/product/b1614614?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614614?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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